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Chemical Profile and Qualitative Solubility

The compound 3-(Aminosulfonyl)-4-chlorobenzoic acid (CAS No. 1205-30-7), is a solid with a melting

point of 256-258 °C [1] [2]. The available data provides only qualitative solubility information, as shown in

the table below:

Property Value Source / Context

CAS Number 1205-30-7 [1] [2] [3]

Molecular Formula C₇H₆ClNO₄S [1] [2] [3]

Molecular Weight 235.64 g/mol [1] [2] [3]

Melting Point 256-258 °C (lit.) [1] [2]

Solubility in DMSO Slightly soluble [1]

Solubility in Methanol Slightly soluble [1]
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Proposed Experimental Workflow for Solubility
Determination

Since quantitative data is not available, determining the solubility would require experimental measurement.

The workflow below outlines a standard methodology based on a similar published study [4]. You would

need to optimize the specific conditions for 3-(Aminosulfonyl)-4-chlorobenzoic acid.
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Start: Solubility Determination

Prepare saturated solutions
in DMSO and methanol

Thermostat samples at
multiple temperatures

Equilibrate with stirring
for 24 hours

Sample supernatant fluid

Analyze concentration
using HPLC

Calculate mole fraction
solubility (x)

Model data with
Apelblat equation

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Detailed Protocol

Materials and Preparation

Compound: 3-(Aminosulfonyl)-4-chlorobenzoic acid, purified to a high standard (e.g., ≥98%)

[2].
Solvents: Anhydrous DMSO and methanol of analytical grade.

Equipment: Thermostatted water bath, HPLC system, analytical balance.

Saturation and Equilibration

Add an excess amount of the solid compound to vials containing each solvent [4].

Seal the vials and place them in a thermostatted water bath. A relevant temperature range for
crystallization processes is typically 278.15 K to 313.15 K (5°C to 40°C) [4].

Agitate the mixtures continuously for at least 24 hours to ensure solid-liquid equilibrium is
reached [4].

Sampling and Analysis

After equilibration, allow the undissolved solid to settle. Withdraw a sample of the supernatant
liquid, ensuring no solid particles are collected [4].

Dilute the sample appropriately with a compatible solvent and analyze it using a calibrated
High-Performance Liquid Chromatography (HPLC) system to determine the concentration of

the dissolved compound [4].

Data Processing

Calculate the mole fraction solubility (x) from the concentration data.

The mole fraction solubility can then be correlated with temperature using thermodynamic
models such as the Modified Apelblat equation [4].

A Path Forward for Researchers

To obtain the specific data you require, consider these approaches:

Experimental Measurement: The protocol above provides a starting point for generating the data in-

house.
Specialized Databases: Search dedicated scientific databases (e.g., PubChem, SciFinder) for

potentially published solubility data.
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Supplier Inquiry: Contact technical support at chemical suppliers like Sigma-Aldrich [2] or TCI

Chemicals [1], as they may have additional unpublished technical data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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